Cas no 1260872-84-1 (N,N-diethyl-4-(pyrrolidin-3-yl)aniline)

• Product Name: N,N-diethyl-4-(pyrrolidin-3-yl)aniline
• CAS No: 1260872-84-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6546164
• PubChem ID: 82615308
• Update Time: 2025-05-21

N,N-diethyl-4-(pyrrolidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(pyrrolidin-3-yl)aniline
• 1260872-84-1
• EN300-1669994

• Inchi： 1S/C14H22N2/c1-3-16(4-2)14-7-5-12(6-8-14)13-9-10-15-11-13/h5-8,13,15H,3-4,9-11H2,1-2H3
• InChI Key： JGBRWOFWXRFLEG-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC(=CC=2)N(CC)CC)C1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N,N-diethyl-4-(pyrrolidin-3-yl)aniline

N,N-Diethyl-4-(pyrrolidin-3-yl)aniline: A Comprehensive Overview

N,N-Diethyl-4-(pyrrolidin-3-yl)aniline, also known by its CAS number 1260872-84-1, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of an aniline backbone with a diethyl substitution at the nitrogen atom and a pyrrolidine ring attached at the para position of the aromatic ring.

The N,N-diethyl group in this compound contributes to its lipophilic properties, making it suitable for applications where solubility in organic solvents is desired. The pyrrolidine ring, on the other hand, introduces rigidity and potentially enhances the compound's stability under certain conditions. Recent studies have explored the role of such heterocyclic substituents in modulating the electronic properties of aromatic systems, which could be beneficial in drug design and material science.

Research into N,N-diethyl-4-(pyrrolidin-3-yl)aniline has revealed its potential as a precursor for more complex molecules. For instance, its use in synthesizing bioactive compounds has been documented in several recent publications. The compound's ability to undergo various reactions, such as nucleophilic aromatic substitution and coupling reactions, makes it a valuable intermediate in organic synthesis.

In terms of synthesis, traditional methods involve multi-step processes that often require harsh conditions. However, recent advancements have focused on developing more efficient and environmentally friendly routes. For example, microwave-assisted synthesis has been employed to expedite the formation of this compound while minimizing waste and energy consumption.

Applications of N,N-diethyl-4-(pyrrolidin-3-yl)aniline span across multiple domains. In pharmaceuticals, it serves as a building block for drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. Its role in drug design is particularly notable due to its ability to modulate pharmacokinetic properties such as absorption and metabolism.

Beyond pharmaceuticals, this compound finds utility in materials science. Its incorporation into polymers has shown promise in enhancing mechanical properties and thermal stability. Recent studies have explored its use in creating advanced materials for electronic applications, where its electronic characteristics play a pivotal role.

Moreover, N,N-diethyl-4-(pyrrolidin-3-yl)aniline has been investigated for its potential in catalysis. Its ability to act as a ligand or catalyst precursor opens new avenues in asymmetric synthesis and industrial chemical processes.

Recent research has also delved into the environmental impact of this compound. Studies have assessed its biodegradability and toxicity profiles under various conditions, providing insights into its safe handling and disposal.

In conclusion, N,N-diethyl-4-(pyrrolidin-3-yl)aniline (CAS No: 1260872-84-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science.